methyl 4,5-dimethoxy-2-[(4-methylbenzoyl)amino]benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[(4-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO5/c1-11-5-7-12(8-6-11)17(20)19-14-10-16(23-3)15(22-2)9-13(14)18(21)24-4/h5-10H,1-4H3,(H,19,20)
• InChI Key: MNNPDOLZLNLHFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

Methyl 4,5-dimethoxy-2-[(4-methylbenzoyl)amino]benzoate is a chemical compound with the molecular formula C18H19NO6. It is also known by several synonyms such as methyl 6-aminoveratrate, methyl 4,5-dimethoxyanthranilate, and methyl 2-amino-4,5-dimethoxy benzoate. The compound is part of the Thermo Scientific Chemicals brand product portfolio.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string COC(=O)C1=CC(OC)=C(OC)C=C1N. This indicates that the compound contains a benzene ring with two methoxy groups and an amino group, and a methyl ester group attached to the benzene ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 345.34656. It is also known to have a melting point range of 128°C to 130°C. Other physical and chemical properties such as solubility and stability are not specified in the retrieved data.

Scientific Research Applications

Organic Synthesis Intermediates

This compound serves as an intermediate in the synthesis of complex organic molecules. Its structure, featuring both methoxy and amino functional groups, makes it a versatile building block for constructing a variety of chemical entities. .

Safety and Hazards

The compound is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of the compound and to use it only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of soap and water.